Cas no 849062-39-1 (3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid)

• Product Name: 3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid
• CAS No: 849062-39-1
• MF: C₁₃H₁₁BClFO₃
• MW: 280.487046480179
• MDL: MFCD06411358
• CID: 716706
• PubChem ID: 24882682
• Update Time: 2025-04-19

3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-((4-fluorobenzyl)oxy)phenyl)boronic acid
• 3-CHLORO-4-(4'-FLUOROBENZYLOXY)PHENYLBORONIC ACID
• 3-Chloro-4-(4-fluorobenzyloxy)phenylboronic acid
• Boronic acid,B-[3-chloro-4-[(4-fluorophenyl)methoxy]phenyl]-
• BP-12129
• D86514
• B-[3-Chloro-4-[(4-fluorophenyl)methoxy]phenyl]-Boronic acid
• 849062-39-1
• CS-0178597
• B-[3-Chloro-4-[(4-fluorophenyl)methoxy]phenyl]boronic acid
• 3-CHLORO-4-[(4-FLUOROPHENYL)METHOXY]PHENYLBORONIC ACID
• 3-Chloro-4-(4''-fluorobenzyloxy)phenylboronic Acid
• MFCD06411358
• (3-CHLORO-4-((4-FLUOROBENZYL)OXY)PHENYL)BORONICACID
• SCHEMBL12260343
• DB-400502
• BS-23091
• 3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid(contains varying amounts of Anhydride)
• DTXSID60584492
• {3-Chloro-4-[(4-fluorophenyl)methoxy]phenyl}boronic acid
• [3-chloro-4-[(4-fluorophenyl)methoxy]phenyl]boronic acid
• AB25262
• 3-CHLORO-4-(4'-FLUOROBENZYLOXY)PHENYLBO&
• AKOS015888506
• 3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid

• MDL： MFCD06411358
• Inchi： 1S/C13H11BClFO3/c15-12-7-10(14(17)18)3-6-13(12)19-8-9-1-4-11(16)5-2-9/h1-7,17-18H,8H2
• InChI Key： GLLLLVYDIZNTKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 280.0473802g/mol
• Monoisotopic Mass: 280.0473802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.36
• Melting Point: 181-186 °C (lit.)
• Boiling Point: 454.2°C at 760 mmHg
• Flash Point: 228.5°C
• Refractive Index: 1.59
• PSA: 49.69000
• LogP: 1.73790

3-Chloro-4-(4'-fluorobenzyloxy)phenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers